Cas no 21344-44-5 (1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime)

• Product Name: 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime
• CAS No: 21344-44-5
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 1038171
• PubChem ID: 71463731
• Update Time: 2025-06-11

1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime Chemical and Physical Properties

Names and Identifiers

• 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime
• N-(1-thieno[2,3-b]pyridin-5-ylethylidene)hydroxylamine
• 21344-44-5
• A919614
• 1-(Thieno[2,3-b]pyridin-5-yl)ethanoneoxime
• SCHEMBL452095

• MDL： MFCD19690967
• Inchi： 1S/C9H8N2OS/c1-6(11-12)8-4-7-2-3-13-9(7)10-5-8/h2-5,12H,1H3/b11-6+
• InChI Key： AXFOQLNYKPITQM-IZZDOVSWSA-N
• SMILES： S1C=CC2C1=NC=C(/C(/C)=N/O)C=2

Computed Properties

• Exact Mass: 192.03573406g/mol
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.7Ų

1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime

Research Briefing on 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime (CAS: 21344-44-5): Recent Advances and Applications

1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime (CAS: 21344-44-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing provides an overview of the latest studies on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique thienopyridine scaffold and oxime functional group make it a promising candidate for the development of novel bioactive molecules.

Recent studies have highlighted the synthetic routes for 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method involves the condensation of 5-acetylthieno[2,3-b]pyridine with hydroxylamine hydrochloride in the presence of a mild base, yielding the target compound with high efficiency (≥85% yield).

Pharmacological evaluations of 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime have revealed its potential as a modulator of key biological targets. In vitro studies conducted by researchers at the University of Cambridge demonstrated its inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, with IC50 values in the low micromolar range. These findings suggest its potential application in cancer therapy, where CDK inhibition is a well-established strategy.

Further investigations into the compound's mechanism of action have uncovered its ability to interact with reactive oxygen species (ROS) pathways. A 2024 study in Free Radical Biology and Medicine showed that 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime exhibits antioxidant properties, reducing oxidative stress in neuronal cell lines. This has sparked interest in its potential use for neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, the compound has also been explored for its role in chemical biology. Researchers have utilized 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime as a versatile building block for the development of fluorescent probes. Its thienopyridine core provides a rigid structure that enhances fluorescence stability, making it suitable for imaging applications in live cells.

Despite these promising findings, challenges remain in the clinical translation of 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to improve these properties while retaining the compound's bioactive profile.

In conclusion, 1-(Thieno[2,3-b]pyridin-5-yl)ethanone oxime (CAS: 21344-44-5) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse pharmacological activities and synthetic accessibility make it a valuable candidate for further investigation. Future studies should aim to elucidate its full therapeutic potential and address the current limitations to pave the way for clinical applications.